Cas no 2486-12-6 (Benzene,1,1'-sulfonylbis[2,4-dinitro-)

• Product Name: Benzene,1,1'-sulfonylbis[2,4-dinitro-
• CAS No: 2486-12-6
• MF: C₁₂H₆N₄O₁₀S
• MW: 398.26184129715
• CID: 285708
• PubChem ID: 97432
• Update Time: 2025-04-19

Benzene,1,1'-sulfonylbis[2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• 2,2',4,4'-Tetranitro-diphenyl-sulfon
• 2,2',4,4'-Tetranitrodiphenylsulfone
• 2,4-Dinitrophenyl sulfone
• 2.4.2'.4'-Tetranitro-diphenylsulfon
• AC1L3YI0
• bis-(2,4-dinitro-phenyl) sulfone
• Bis-(2,4-dinitro-phenyl)-sulfon
• Bis-< 2,4-dinitro-phenyl> -sulfon
• BRN 2572378
• NSC122653
• Sulfone, bis(2,4-dinitrophenyl)
• NSC 122653
• Benzene, 1,1'-sulfonylbis(2,4-dinitro-
• AKOS003235585
• NSC-122653
• TV4S6W6H6F
• 1,1'-sulfonylbis(2,4-dinitrobenzene)
• 1-(2,4-dinitrophenyl)sulfonyl-2,4-dinitro-benzene
• SCHEMBL1970447
• 2486-12-6
• DTXSID80179561
• UNII-TV4S6W6H6F
• 4-06-00-01750 (Beilstein Handbook Reference)
• 1-(2,4-dinitrophenyl)sulfonyl-2,4-dinitrobenzene
• Benzene,1,1'-sulfonylbis[2,4-dinitro-

• Inchi： 1S/C12H6N4O10S/c17-13(18)7-1-3-11(9(5-7)15(21)22)27(25,26)12-4-2-8(14(19)20)6-10(12)16(23)24/h1-6H
• InChI Key： AFGYVZLIKYTRAH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 397.98048
• Monoisotopic Mass: 397.98046357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 226Ų

Experimental Properties

• PSA: 206.7
• LogP: 5.32580